Cas no 1909287-84-8 (rac-(2R,4S)-2-methyloxan-4-ylhydrazine hydrochloride, trans)

• Product Name: rac-(2R,4S)-2-methyloxan-4-ylhydrazine hydrochloride, trans
• CAS No: 1909287-84-8
• MF: C₆H₁₅ClN₂O
• MW: 166.649100542068
• MDL: MFCD29049175
• CID: 4628180
• PubChem ID: 121552843
• Update Time: 2025-06-14

rac-(2R,4S)-2-methyloxan-4-ylhydrazine hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• rac-[(2r,4s)-2-methyloxan-4-yl]hydrazine hydrochloride
• rac-[(2R,4S)-2-methyloxan-4-yl]hydrazine hydrochloride, trans
• rac-(2R,4S)-2-methyloxan-4-ylhydrazine hydrochloride, trans

• MDL： MFCD29049175
• Inchi： 1S/C6H14N2O.ClH/c1-5-4-6(8-7)2-3-9-5;/h5-6,8H,2-4,7H2,1H3;1H/t5-,6+;/m1./s1
• InChI Key： JZVZKOPTZZYFAY-IBTYICNHSA-N
• SMILES： N([C@H]1CCO[C@H](C)C1)N.Cl

Additional information on rac-(2R,4S)-2-methyloxan-4-ylhydrazine hydrochloride, trans

Comprehensive Overview of rac-(2R,4S)-2-methyloxan-4-ylhydrazine hydrochloride, trans (CAS No. 1909287-84-8)

The compound rac-(2R,4S)-2-methyloxan-4-ylhydrazine hydrochloride, trans (CAS No. 1909287-84-8) is a chiral hydrazine derivative with significant potential in pharmaceutical and chemical research. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel therapeutics, particularly in the fields of central nervous system (CNS) disorders and metabolic diseases. The trans configuration of this molecule enhances its stability and bioavailability, which are critical factors in drug design.

One of the most frequently searched questions about rac-(2R,4S)-2-methyloxan-4-ylhydrazine hydrochloride, trans is its synthetic route and applications in medicinal chemistry. Recent studies highlight its utility as a building block for heterocyclic compounds, which are pivotal in designing drugs with improved efficacy and reduced side effects. The compound's CAS No. 1909287-84-8 is often queried in databases like SciFinder and Reaxys, underscoring its importance in academic and industrial research. Additionally, its chiral purity and scalable synthesis are topics of interest for chemists aiming to optimize production processes.

In the context of green chemistry, rac-(2R,4S)-2-methyloxan-4-ylhydrazine hydrochloride, trans has garnered attention for its potential to reduce waste in multi-step syntheses. The compound's hydrochloride salt form improves its solubility, making it easier to handle in aqueous reactions. This aligns with the growing demand for environmentally friendly synthetic methods, a hot topic in modern chemistry. Furthermore, its stereospecificity is crucial for researchers exploring enantioselective catalysis, a field that has seen exponential growth due to its applications in asymmetric synthesis.

Another area of interest is the compound's role in peptide modification. The hydrazine moiety in rac-(2R,4S)-2-methyloxan-4-ylhydrazine hydrochloride, trans can be used to introduce customizable side chains, enabling the development of peptide-based therapeutics. This is particularly relevant given the rising popularity of biologics and personalized medicine. Searches for hydrazine derivatives in drug discovery often lead to this compound, reflecting its versatility and potential.

From a regulatory perspective, rac-(2R,4S)-2-methyloxan-4-ylhydrazine hydrochloride, trans is compliant with major pharmacopeial standards, ensuring its suitability for preclinical studies. Its CAS No. 1909287-84-8 is frequently cited in patent applications, indicating its commercial viability. As the pharmaceutical industry shifts toward targeted therapies, compounds like this are becoming indispensable tools for high-throughput screening and lead optimization.

In summary, rac-(2R,4S)-2-methyloxan-4-ylhydrazine hydrochloride, trans (CAS No. 1909287-84-8) is a multifaceted compound with broad applications in drug development, catalysis, and sustainable chemistry. Its chiral properties, synthetic flexibility, and regulatory compliance make it a standout choice for researchers tackling some of the most pressing challenges in modern science.